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Compound of Interest

Compound Name: (R,S)-Anatabine

Cat. No.: B043417

Essential Safety and Handling Guide for (R,S)-
Anatabine

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling (R,S)-Anatabine in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
mitigate risks associated with this compound.

Quantitative Data Summary

The following table summarizes key quantitative data for (R,S)-Anatabine. This information is
crucial for risk assessment and experimental planning.
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Parameter Value Source(s)
Molecular Formula C1oH12N:2 [1]
Molecular Weight 160.22 g/mol [1]
Appearance Light Yellow Oil [2]
Boiling Point 136 °C [2]
Density 1.045 g/cm3 [2]
Flash Point 116.5°C [2]

Solubility in DMSO

~15 mg/mL, ~125 mg/mL

[1]3]

Solubility in DMF ~15 mg/mL [3]
Solubility in Ethanol ~15 mg/mL [1]
Solubility in PBS (pH 7.2) ~0.3 mg/mL [3]
Storage Temperature -20°C [3]

Personal Protective Equipment (PPE) Selection

Workflow

Proper selection of PPE is the first line of defense against chemical exposure. The following

workflow outlines the decision-making process for selecting appropriate PPE when handling

(R,S)-Anatabine, based on its known hazards.
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Hazard Assessment

Start: Handling (R,S)-Anatabine

Identify Hazards:

- Flammable Liquid (H225)
- Harmful if Swallowed (H302)
- Causes Serious Eye Irritation (H319)

Assess Exposure Routes:
- Ingestion
- Eye Contact

- Skin Contact
— - Inhalation

PPE Selection

Eye Protection: Hand Protection: Body Protection: Respiratory Protection:
Chemical safety goggles or face shield. Chemical-resistant gloves (e.g., Nitrile). Laboratory coat. Work in a well-ventilated area or fume hood.
(P280) (P271)

Verify PPE is in good condition and fits properly.

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for (R,S)-Anatabine.
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Operational and Disposal Plans

Adherence to standardized operational and disposal procedures is critical for laboratory safety
and regulatory compliance.

Experimental Protocols: Safe Handling of (R,S)-
Anatabine

1. Preparation and Engineering Controls:
e Ensure a chemical fume hood is operational and available.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Keep a spill kit rated for flammable liquids readily available.
e Ground/bond container and receiving equipment to prevent static discharge[4].
2. Donning Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles. A face shield is recommended if
there is a splash hazard[4].

» Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile)[4]. Inspect gloves
for any signs of degradation or puncture before use.

» Body Protection: Wear a flame-retardant laboratory coat. Ensure it is fully buttoned[4].
» Footwear: Wear closed-toe shoes.
3. Handling the Chemical:

» All handling of (R,S)-Anatabine, including weighing, dilution, and aliquoting, must be
conducted within a chemical fume hood.

o Use only non-sparking tools[4].

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b043417?utm_src=pdf-body
https://www.benchchem.com/product/b043417?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11001m.pdf
https://cdn.caymanchem.com/cdn/msds/11001m.pdf
https://cdn.caymanchem.com/cdn/msds/11001m.pdf
https://cdn.caymanchem.com/cdn/msds/11001m.pdf
https://www.benchchem.com/product/b043417?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11001m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed when not in use[4].
e Avoid breathing vapors or mists[4].

e Do not eat, drink, or smoke in the handling area[4].
e Wash hands thoroughly after handling[4].

4. In Case of a Spill:

o Evacuate the immediate area.

e Remove all sources of ignition.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,
sand, diatomite)[4].

o Collect the absorbed material into a designated, labeled hazardous waste container.

e Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

1. Waste Segregation and Collection:

* (R,S)-Anatabine waste, including contaminated consumables (e.g., pipette tips, gloves),
must be collected in a designated, properly labeled hazardous waste container.

e The container must be compatible with flammable liquids and clearly labeled with "(R,S)-
Anatabine Waste" and the appropriate hazard symbols.

2. Disposal Procedure:

» Disposal must be carried out in accordance with local, regional, national, and international
regulations[4].

e Do not dispose of (R,S)-Anatabine down the drain or with general laboratory trash[4].
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» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and to arrange for waste pickup.

Safe Handling and Disposal Workflow

The following diagram outlines the procedural steps for the safe handling and disposal of (R,S)-
Anatabine.
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Safe Handling Protocol

Start: Prepare to Handle (R,S)-Anatabine

1. Prepare Work Area:
- Fume Hood ON
- Eyewash/Shower Clear
- Spill Kit Ready

'

2. Don Appropriate PPE:
- Goggles/Face Shield
- Resistant Gloves
- Lab Coat

'

3. Conduct Work in Fume Hood:
- Ground equipment
- Use non-sparking tools
- Keep container closed

l

4. Post-Handling:
- Wash hands thoroughly

Disposal| Protocol

5. Collect Waste:
- Segregate into labeled, compatible container

6. Arrange Disposal:
- Contact Environmental Health & Safety (EHS)

End: Secure Waste for Pickup

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for (R,S)-Anatabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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